Cas no 52619-75-7 (Ethanesulfonic acid, 2-amino-, methyl ester)

• Product Name: Ethanesulfonic acid, 2-amino-, methyl ester
• CAS No: 52619-75-7
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• CID: 359234
• PubChem ID: 19434687
• Update Time: 2025-04-19

Ethanesulfonic acid, 2-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid, 2-amino-, methyl ester
• methyl 2-aminoethanesulfonate
• methyltaurinate
• SCHEMBL355846
• AKOS006351090
• DTXSID30598809
• Methyl 2-aminoethane-1-sulfonate
• 52619-75-7

• Inchi： 1S/C3H9NO3S/c1-7-8(5,6)3-2-4/h2-4H2,1H3
• InChI Key： CEPFHYCUZFQHSM-UHFFFAOYSA-N
• SMILES： S(CCN)(=O)(=O)OC

Computed Properties

• Exact Mass: 139.03037
• Monoisotopic Mass: 139.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39